Cas no 2770452-52-1 (benzyl N-[(3R)-1-(pent-4-enoyl)pyrrolidin-3-yl]carbamate)

• Product Name: benzyl N-[(3R)-1-(pent-4-enoyl)pyrrolidin-3-yl]carbamate
• CAS No: 2770452-52-1
• MF: C₁₇H₂₂N₂O₃
• MW: 302.368184566498
• CID: 5884293
• PubChem ID: 165993199
• Update Time: 2025-05-22

benzyl N-[(3R)-1-(pent-4-enoyl)pyrrolidin-3-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-37397092
• 2770452-52-1
• benzyl N-[(3R)-1-(pent-4-enoyl)pyrrolidin-3-yl]carbamate

• Inchi： 1S/C17H22N2O3/c1-2-3-9-16(20)19-11-10-15(12-19)18-17(21)22-13-14-7-5-4-6-8-14/h2,4-8,15H,1,3,9-13H2,(H,18,21)/t15-/m1/s1
• InChI Key： FOIOIZKRRUAJPS-OAHLLOKOSA-N
• SMILES： O=C(CCC=C)N1CC[C@H](C1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 302.16304257g/mol
• Monoisotopic Mass: 302.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 58.6Ų

Additional information on benzyl N-[(3R)-1-(pent-4-enoyl)pyrrolidin-3-yl]carbamate

Comprehensive Overview of Benzyl N-[(3R)-1-(pent-4-enoyl)pyrrolidin-3-yl]carbamate (CAS No. 2770452-52-1)

The compound Benzyl N-[(3R)-1-(pent-4-enoyl)pyrrolidin-3-yl]carbamate (CAS No. 2770452-52-1) is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique pyrrolidine backbone and carbamate functional group, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its stereochemistry, as the (3R) configuration plays a critical role in its biological activity.

In recent years, the demand for chiral building blocks like Benzyl N-[(3R)-1-(pent-4-enoyl)pyrrolidin-3-yl]carbamate has surged, driven by the growing focus on enantioselective synthesis. This compound serves as a versatile intermediate in the preparation of more complex molecules, especially those targeting central nervous system (CNS) disorders and inflammatory diseases. Its pent-4-enoyl moiety further enhances its reactivity, making it a valuable tool for click chemistry applications.

One of the most frequently asked questions in online searches is: "What are the synthetic routes for Benzyl N-[(3R)-1-(pent-4-enoyl)pyrrolidin-3-yl]carbamate?" The synthesis typically involves the acylation of (3R)-pyrrolidin-3-amine with pent-4-enoyl chloride, followed by carbamate formation using benzyl chloroformate. This process highlights the compound's relevance in peptide mimetics and protease inhibitor design, areas that are currently trending in biomedical research.

Another hot topic is the compound's potential role in catalysis and green chemistry. With the increasing emphasis on sustainable practices, researchers are investigating how Benzyl N-[(3R)-1-(pent-4-enoyl)pyrrolidin-3-yl]carbamate can be utilized in atom-economical reactions. Its alkene functionality allows for further derivatization via cross-coupling reactions, aligning with the industry's shift toward eco-friendly synthesis.

The compound's physicochemical properties, such as its solubility and stability, are also subjects of interest. Analytical techniques like HPLC and NMR spectroscopy are commonly employed to characterize its purity and confirm its stereochemical integrity. These aspects are crucial for ensuring reproducibility in research, a key concern for scientists and manufacturers alike.

In summary, Benzyl N-[(3R)-1-(pent-4-enoyl)pyrrolidin-3-yl]carbamate (CAS No. 2770452-52-1) represents a promising scaffold in modern organic chemistry. Its applications span from drug discovery to material science, making it a compound of enduring relevance. As the scientific community continues to explore its potential, this molecule is poised to remain at the forefront of innovative research.